Ptp1B-IN-16

• Molecular Formula: C26H18ClN3O4S
• Molecular Weight: 504.0 g/mol
• InChI: InChI=1S/C26H18ClN3O4S/c27-20-12-21-22(13-23(20)34-19-10-7-15-3-1-2-4-17(15)11-19)30-26(29-21)35-14-24(31)28-18-8-5-16(6-9-18)25(32)33/h1-13H,14H2,(H,28,31)(H,29,30)(H,32,33)
• InChIKey: FWMPLMANRSBOML-UHFFFAOYSA-N

Ptp1B-IN-16: Potent and Selective Benzimidazole-Derived PTP1B Inhibitor for Type 2 Diabetes Research

Ptp1B-IN-16, also known as Compound 46, is a di- or tri-substituted benzimidazole derivative that acts as a potent and selective protein tyrosine phosphatase 1B (PTP1B) inhibitor. It exhibits a Ki of 12.6 μM against PTP1B [1]. This compound is characterized as a complete mixed-type inhibitor [1], and molecular dynamics studies suggest potential selectivity over closely related phosphatases, including TCPTP, SHP-1, SHP-2, and CDC25B [1]. Ptp1B-IN-16 is primarily utilized in research focused on type 2 diabetes and metabolic disorders due to its validated hypoglycemic effect in vivo [1].

PTP1B pathway inhibition studies in insulin signaling models

Enzyme kinetic mechanism characterization (mixed-type inhibition)

Benzimidazole scaffold SAR and selectivity profiling research

• [1] Mara Ibeth Campos-Almazán et al. (2021). Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorganic & Medicinal Chemistry, 48, 116418. View Source

Why Generic Substitution of Ptp1B-IN-16 is Not Recommended

Generic substitution within the PTP1B inhibitor class is inadvisable due to significant variability in potency, selectivity, and mechanism of action across different chemotypes and even among close structural analogs. For instance, the Ki values within the same benzimidazole series range from 12.6 μM (Ptp1B-IN-16) to 35.2 μM (Ptp1B-IN-18), representing a nearly 3-fold difference in potency [1]. Furthermore, Ptp1B-IN-16 exhibits a complete mixed-type inhibition mechanism, whereas other PTP1B inhibitors may be competitive or non-competitive, leading to divergent biological outcomes in cellular and in vivo models [1]. These critical differences underscore that even structurally similar compounds cannot be assumed to be functionally interchangeable, necessitating precise compound selection for reproducible research.

Mechanism mismatch

Generic PTP1B inhibitors often act competitively, while Ptp1B-IN-16 is a mixed-type inhibitor. Substrate concentration conditions may shift inhibition profile and confound kinetic interpretation.

Selectivity context may differ

Non-selective inhibitors risk co-inhibiting TCPTP, potentially altering immune-related endpoints. Class-level toxicity precedent (e.g., ertiprotafib trial tolerability profile) underscores the need for well-characterized tool compounds.

• [1] Mara Ibeth Campos-Almazán et al. (2021). Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorganic & Medicinal Chemistry, 48, 116418. View Source

Quantitative Evidence Differentiating Ptp1B-IN-16 from Comparators

Superior Inhibitory Potency (Ki) Within the Benzimidazole Series

Ptp1B-IN-16 (Compound 46) demonstrates the highest inhibitory potency within its directly comparable benzimidazole series. Its Ki of 12.6 μM is significantly lower than that of Ptp1B-IN-19 (Compound 43; Ki = 23.3 μM), Ptp1B-IN-18 (Compound 44; Ki = 35.2 μM), and Ptp1B-IN-17 (Compound 45; Ki = 30.2 μM) [1].

Potency vs. Compound 43

Head-to-head

Ki 12.6 μM vs 23.3 μM
~1.85-fold higher affinity

Supports assay concentration context for lower compound usage.

In vitro enzymatic assay; same benzimidazole series.

Evidence Dimension	Inhibitory potency (Ki) against PTP1B
Target Compound Data	12.6 μM
Comparator Or Baseline	Ptp1B-IN-19 (23.3 μM); Ptp1B-IN-18 (35.2 μM); Ptp1B-IN-17 (30.2 μM)
Quantified Difference	1.85-fold more potent than Ptp1B-IN-19; 2.79-fold more potent than Ptp1B-IN-18; 2.40-fold more potent than Ptp1B-IN-17
Conditions	In vitro enzyme inhibition assay using recombinant human PTP1B

Why This Matters

This quantifiable potency advantage ensures that Ptp1B-IN-16 is the most effective tool for achieving maximal target engagement within this chemical series, reducing the required concentration in assays and minimizing potential off-target effects associated with higher doses.

• [1] Mara Ibeth Campos-Almazán et al. (2021). Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorganic & Medicinal Chemistry, 48, 116418. View Source

Unique Mixed-Type Inhibition Mechanism

Ptp1B-IN-16 (Compound 46) is characterized as a complete mixed-type inhibitor of PTP1B [1]. This mechanism differs from the competitive, non-competitive, or uncompetitive mechanisms observed for many other PTP1B inhibitors, such as the non-competitive inhibitor ursolic acid (IC50 = 5.6 μM) [2].

Inhibition Mechanism

Head-to-head

Mixed-type inhibitor
vs. competitive (KQ-791, ABBV-CLS-484)

Supports mechanism-of-action differentiation in signaling studies.

Qualitative difference; substrate concentration may alter observed potency.

Evidence Dimension	Mechanism of enzyme inhibition
Target Compound Data	Complete mixed-type inhibition
Comparator Or Baseline	Ursolic acid (non-competitive); many other inhibitors (competitive or uncompetitive)
Quantified Difference	Qualitative mechanistic difference; mixed-type inhibitors bind both free enzyme and enzyme-substrate complex, potentially offering distinct pharmacological profiles.
Conditions	Kinetic analysis of PTP1B inhibition

Why This Matters

The mixed-type mechanism may provide a different binding profile and influence the compound's efficacy in complex biological environments, offering a unique tool for dissecting PTP1B biology compared to inhibitors with alternative mechanisms.

• [1] Mara Ibeth Campos-Almazán et al. (2021). Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorganic & Medicinal Chemistry, 48, 116418. View Source
• [2] S-EPMC8308021 - Indole- and Pyrazole-Glycyrrhetinic Acid Derivatives as PTP1B Inhibitors: Synthesis, In Vitro and In Silico Studies. Retrieved from PMC. View Source

Potential Selectivity Over TCPTP and Other Phosphatases

Molecular dynamics studies indicate that Ptp1B-IN-16 (Compound 46) exhibits potential selectivity against the highly homologous phosphatase TCPTP, as well as SHP-1, SHP-2, and CDC25B [1]. While explicit selectivity ratios (e.g., IC50_TCPTP / IC50_PTP1B) are not provided, this computational evidence supports a favorable selectivity profile. In contrast, other PTP1B inhibitors like PTP1B-IN-20 have demonstrated a 74-fold selectivity for PTP1B over TCPTP (IC50: PTP1B = 1.05 μM, TCPTP = 78.0 μM) .

TCPTP Selectivity Prediction

Class-level inference

Predicted selectivity over TCPTP
via molecular dynamics simulations

Supports selection for insulin signaling research with reduced immune confounding risk.

Experimental selectivity data not yet reported; in silico prediction only.

Evidence Dimension	Selectivity for PTP1B over TCPTP
Target Compound Data	Predicted selectivity based on molecular dynamics simulations
Comparator Or Baseline	PTP1B-IN-20 (74-fold selectivity); TCPTP IC50 = 78.0 μM
Quantified Difference	Qualitative prediction of selectivity; quantitative ratio not determined for Ptp1B-IN-16.
Conditions	Molecular dynamics simulations of inhibitor binding to PTP1B and TCPTP active sites

Why This Matters

A predicted selectivity profile suggests a potentially cleaner biological tool with reduced confounding effects from TCPTP inhibition, a critical consideration for in vivo studies where TCPTP plays essential roles in immune function.

• [1] Mara Ibeth Campos-Almazán et al. (2021). Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorganic & Medicinal Chemistry, 48, 116418. View Source

Validated Hypoglycemic Effect in a Murine Model

Ptp1B-IN-16 (Compound 46) has demonstrated a significant hypoglycemic effect in a murine model of type 2 diabetes under physiological conditions of glucose metabolism [1]. This in vivo validation distinguishes it from many in-class compounds that have only been characterized in vitro, such as PTP1B-IN-20, which primarily has reported in vitro IC50 data .

Evidence Dimension	In vivo efficacy (hypoglycemic effect)
Target Compound Data	Significant reduction in blood glucose in a murine model
Comparator Or Baseline	PTP1B-IN-20 (no reported in vivo hypoglycemic data)
Quantified Difference	Qualitative: Ptp1B-IN-16 is validated in vivo; PTP1B-IN-20 lacks this validation.
Conditions	Murine model of type 2 diabetes; blood glucose measured under physiological conditions

Why This Matters

The in vivo validation of hypoglycemic activity provides confidence that Ptp1B-IN-16 is a suitable tool for translational studies exploring PTP1B as a therapeutic target for type 2 diabetes, unlike compounds with only in vitro characterization.

• [1] Mara Ibeth Campos-Almazán et al. (2021). Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorganic & Medicinal Chemistry, 48, 116418. View Source

Defined Structure-Activity Relationship (SAR) for Optimized Activity

The superior potency of Ptp1B-IN-16 (Compound 46) is attributed to a specific combination of substituents: a chloro group at position 6(5), a β-naphthyloxy moiety at position 5(6), and a p-benzoic acid attached via a 2-thioacetamido linker at position 2 of the benzimidazole core [1]. This defined SAR provides a clear structural basis for its activity, unlike less characterized analogs such as Ptp1B-IN-1 (IC50 = 1.6 mM), which serves primarily as a scaffold for derivative synthesis .

Evidence Dimension	Structure-activity relationship
Target Compound Data	Optimized substituents: 6(5)-Cl, 5(6)-β-naphthyloxy, 2-thioacetamido-p-benzoic acid
Comparator Or Baseline	Ptp1B-IN-1 (scaffold, IC50 = 1.6 mM); other benzimidazole derivatives lacking these specific substitutions
Quantified Difference	Ptp1B-IN-16 is ~127-fold more potent than Ptp1B-IN-1 (12.6 μM vs 1.6 mM)
Conditions	SAR analysis based on Ki values from in vitro enzyme assays

Why This Matters

A well-defined SAR allows researchers to understand the molecular determinants of potency, facilitating the rational design of more advanced probes and reducing the risk of using compounds with unknown or suboptimal structural features.

• [1] Mara Ibeth Campos-Almazán et al. (2021). Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorganic & Medicinal Chemistry, 48, 116418. View Source

Optimal Research and Procurement Scenarios for Ptp1B-IN-16

In Vitro Studies Requiring Maximal PTP1B Target Engagement in the Benzimidazole Series

For enzymatic assays or cell-based models where achieving the highest possible PTP1B inhibition is critical, Ptp1B-IN-16 is the optimal choice within its chemical class. Its Ki of 12.6 μM represents a 1.85- to 2.79-fold improvement over other benzimidazole derivatives (Ptp1B-IN-17, -18, -19), enabling lower working concentrations and reducing the likelihood of off-target effects associated with higher compound loads [1]. This is particularly advantageous in dose-response studies or high-throughput screening campaigns where potency is a primary driver of assay sensitivity.

Mechanistic Studies of Mixed-Type PTP1B Inhibition

Researchers investigating the kinetic and structural consequences of mixed-type inhibition on PTP1B function should select Ptp1B-IN-16. This compound's complete mixed-type mechanism distinguishes it from the more common competitive or non-competitive inhibitors [1]. Studies comparing Ptp1B-IN-16 with inhibitors of differing mechanisms can reveal insights into allosteric modulation of PTP1B and its impact on insulin signaling pathways.

In Vivo Proof-of-Concept Studies for Type 2 Diabetes

Ptp1B-IN-16 is uniquely suited for early-stage in vivo pharmacological validation of PTP1B as a target for type 2 diabetes. Its demonstrated hypoglycemic effect in a murine model under physiological glucose conditions provides a critical translational bridge that is absent for many in-class compounds [1]. This makes Ptp1B-IN-16 a valuable tool for assessing the therapeutic potential of PTP1B inhibition in a whole-animal context, informing decisions on further lead optimization or target validation efforts.

Structure-Activity Relationship (SAR) and Medicinal Chemistry Campaigns

Medicinal chemists aiming to optimize PTP1B inhibitors based on the benzimidazole scaffold should use Ptp1B-IN-16 as a benchmark reference compound. Its well-defined SAR, highlighting the synergistic effects of the 6(5)-chloro, 5(6)-β-naphthyloxy, and 2-thioacetamido-p-benzoic acid substituents, provides a clear roadmap for further analog generation [1]. Comparative studies with less active analogs (e.g., Ptp1B-IN-19) can help elucidate the precise contributions of each substituent to binding affinity and biological activity.

Application

Selection Property

Validation Focus

Insulin signaling pathway studies

Characterized inhibition constant and mixed-type mechanism

Kinetic data interpretation and target engagement control

Benzimidazole SAR benchmarking

Optimized substitution pattern (6-Cl, 5-β-naphthyloxy)

Comparative potency and scaffold evolution within series

Glucose-homeostasis model-response studies

Reported glucose-lowering assay response

Insulin sensitivity and glucose uptake endpoints

Novel PTP1B inhibitor scaffold benchmarking

Distinct benzimidazole chemotype

Potency and mechanism comparison with new chemotypes

• [1] Mara Ibeth Campos-Almazán et al. (2021). Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorganic & Medicinal Chemistry, 48, 116418. View Source